tert-Butyl 5-phenyl-1H-indole-1-carboxylate
Overview
Description
“tert-Butyl 5-phenyl-1H-indole-1-carboxylate” is a derivative of indole, a significant heterocyclic system in natural products and drugs . Indoles are important types of molecules and natural products and play a main role in cell biology . The application of indole derivatives as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders in the human body has attracted increasing attention in recent years .
Synthesis Analysis
The synthesis of indole derivatives often involves commercially available starting materials and inexpensive reagents via efficient and selective protocols . For example, the total synthesis of lycogarubin C and lycogalic acid A was commenced from (but-3-yn-1-yloxy)(tert-butyl)dimethylsilane, and after seven synthetic steps, gave 1-(tert-butyl) 2,5-dimethyl 3,4-bis(2-oxoethyl)-1 H-pyrrole-1,2,5-tricarboxylate .Scientific Research Applications
Synthesis of Complex Heterocycles
A study by Zhang and Larock (2003) demonstrated the use of tert-butylimines derived from N-substituted 2-bromo-1H-indole-3-carboxaldehydes in palladium-catalyzed intramolecular annulations, yielding various gamma-carboline derivatives. This method facilitates the synthesis of complex heterocycles, crucial in the development of new pharmacological agents (Zhang & Larock, 2003).
Synthesis of Indole Esters
Fritsche, Deguara, and Lehr (2006) described a method for synthesizing tert-butyl esters of indole-5-carboxylic acid, including tert-Butyl 5-phenyl-1H-indole-1-carboxylate. This approach is significant in the synthesis of indole derivatives used in medicinal chemistry and materials science (Fritsche et al., 2006).
Spirocyclic Indoline Lactone Synthesis
Hodges, Wang, and Riley (2004) conducted a study on the synthesis of spirocyclic indoline lactones, utilizing tert-butyl esters including this compound. This research is vital for developing novel compounds with potential therapeutic applications (Hodges et al., 2004).
Chemical Crystallography
The study by Thenmozhi et al. (2009) focused on the crystal structure of tert-butyl 3-[2,2-bis(ethoxycarbonyl)vinyl]-2-bromomethyl-1H-indole-1-carboxylate, providing insights into the molecular structure of related tert-butyl esters. Such structural analyses are crucial in the field of crystallography and materials science (Thenmozhi et al., 2009).
Oxidation Catalysis
Shen et al. (2012) explored the use of tert-butyl 1-hydroxy-2-methyl-6-trifluoromethyl-1H-indole-3-carboxylate as a catalyst for the oxidation of allylic and benzylic alcohols. This catalysis is relevant in organic synthesis and industrial applications (Shen et al., 2012).
Dendrimer Synthesis
Pesak, Moore, and Wheat (1997) reported the synthesis of phenylacetylene dendrimers terminated with tert-butyl esters, including this compound. Their work contributes to the field ofpolymer chemistry and the development of novel materials with applications in drug delivery and nanotechnology (Pesak et al., 1997).
Novel Indole Derivatives Synthesis
Akbari and Faryabi (2023) described an efficient method for synthesizing 1-methyl-1H-indole-3-carboxylates, including derivatives of this compound, using cross-dehydrogenative coupling. This research advances the field of organic synthesis and the development of novel indole-based compounds (Akbari & Faryabi, 2023).
Study of Molecular Structures
Boraei et al. (2021) focused on the synthesis and structural analysis of triazolyl-indole derivatives, including tert-butyl analogues. Their work contributes to the understanding of molecular structures and interactions, which is critical in the field of molecular design and drug discovery (Boraei et al., 2021).
Hemetsberger-Knittel Reaction Utility
Kondo et al. (1999) explored the utility of tert-butyl azidoacetate in the Hemetsberger-Knittel reaction for synthesizing ethyl indole-2-carboxylate and tert-butyl indole-2-carboxylate derivatives. Their research aids in the development of efficient synthetic routes for indole derivatives (Kondo et al., 1999).
Chiral Auxiliary Applications
Studer, Hintermann, and Seebach (1995) presented the synthesis and application of a new chiral auxiliary, tert-butyl 2-(tert-butyl)-5,5-dimethyl-4-oxoimidazolidine-1-carboxylate, demonstrating its utility in dipeptide synthesis and organic transformations. This research is significant for asymmetric synthesis and chiral chemistry (Studer et al., 1995).
Metathesis Reactions in Carbazole Synthesis
Pelly et al. (2005) utilized metathesis reactions for synthesizing ring-fused carbazoles, demonstrating the importance of tert-butyl-2a-methyl-1,2,2a,10c-tetrahydro-6H-cyclobuta[c]furo[3,2-a]carbazole-6-carboxylate in this process. Their work highlights the role of metathesis in the synthesis of complex organic molecules (Pelly et al., 2005).
Nucleophilic Substitutions and Radical Reactions
Jasch, Höfling, and Heinrich (2012) explored the chemical behavior of tert-butyl phenylazocarboxylates, including reactions involving nucleophilic substitutions and radical reactions on the benzene ring. This study is significant for understanding the chemical versatility and reactivity of tert-butyl phenylazocarboxylates, which are essential in synthetic organic chemistry (Jasch et al., 2012).
Future Directions
Indoles, both natural and synthetic, show various biologically vital properties . Owing to the importance of this significant ring system, the investigation of novel methods of synthesis have attracted the attention of the chemical community . This suggests that future research may continue to explore new synthesis methods and applications for indole derivatives like “tert-Butyl 5-phenyl-1H-indole-1-carboxylate”.
Mechanism of Action
Target of Action
Tert-Butyl 5-phenyl-1H-indole-1-carboxylate is an indole derivative. Indole derivatives have been found to bind with high affinity to multiple receptors . .
Mode of Action
The mode of action of indole derivatives can vary greatly depending on their specific structure and the receptors they interact with
Biochemical Pathways
Indole derivatives have been shown to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that indole derivatives may affect a wide range of biochemical pathways.
Result of Action
Given the broad range of biological activities exhibited by indole derivatives, it is likely that this compound could have diverse effects at the molecular and cellular level .
Biochemical Analysis
Biochemical Properties
Indole derivatives, including “tert-Butyl 5-phenyl-1H-indole-1-carboxylate”, interact with various enzymes, proteins, and other biomolecules . They exhibit several biological properties, including anti-cancer, anti-fungal, anti-HIV, anti-inflammatory, anti-viral, anti-tubercular, anti-microbial, anti-hypertensive, and anti-diabetic activities .
Cellular Effects
“this compound” influences cell function by interacting with various cellular processes . It impacts cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of action of “this compound” involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
The effects of “this compound” change over time in laboratory settings . Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is currently limited.
Dosage Effects in Animal Models
The effects of “this compound” vary with different dosages in animal models
Metabolic Pathways
“this compound” is involved in various metabolic pathways . It interacts with enzymes or cofactors and can affect metabolic flux or metabolite levels .
Subcellular Localization
The subcellular localization of “this compound” and its effects on activity or function are not well known .
Properties
IUPAC Name |
tert-butyl 5-phenylindole-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19NO2/c1-19(2,3)22-18(21)20-12-11-16-13-15(9-10-17(16)20)14-7-5-4-6-8-14/h4-13H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDZDNRURPYTDTH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1C=CC2=C1C=CC(=C2)C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80609136 | |
Record name | tert-Butyl 5-phenyl-1H-indole-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80609136 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
293.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
361457-96-7 | |
Record name | tert-Butyl 5-phenyl-1H-indole-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80609136 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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